Cas no 2229310-55-6 (methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate
• CAS No: 2229310-55-6
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6242999
• PubChem ID: 165639384
• Update Time: 2025-11-01

methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate
• 2229310-55-6
• EN300-1744609

• Inchi： 1S/C11H13FO3/c1-7-4-3-5-8(12)11(7)9(13)6-10(14)15-2/h3-5,9,13H,6H2,1-2H3
• InChI Key： HKHAQMQTQWJKNV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(CC(=O)OC)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate

Research Briefing on Methyl 3-(2-Fluoro-6-Methylphenyl)-3-Hydroxypropanoate (CAS: 2229310-55-6) in Chemical and Biomedical Applications

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of fluorinated compounds, particularly methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate (CAS: 2229310-55-6), as key intermediates in drug discovery and development. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules and pharmaceuticals. The presence of both a fluorine atom and a hydroxypropanoate moiety in its structure enhances its reactivity and bioavailability, making it a valuable candidate for further exploration.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate in the development of novel anti-inflammatory agents. The researchers employed a multi-step synthetic route to derivatize the compound, yielding a series of analogs with improved pharmacokinetic properties. The results demonstrated that the fluorinated phenyl ring significantly enhanced the binding affinity of these analogs to target proteins, such as cyclooxygenase-2 (COX-2), while the hydroxypropanoate group contributed to their metabolic stability. These findings underscore the compound's potential as a scaffold for designing next-generation anti-inflammatory drugs.

In another study, methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate was utilized as a key intermediate in the synthesis of potent kinase inhibitors. The research, conducted by a team at the University of Cambridge (2024), focused on optimizing the compound's stereochemistry to improve its selectivity for specific kinase targets. The team reported that the (R)-enantiomer of the compound exhibited superior inhibitory activity against certain cancer-related kinases, with IC50 values in the nanomolar range. This work highlights the importance of stereochemical control in the design of kinase inhibitors and positions methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate as a versatile building block for such applications.

Beyond its role in drug synthesis, methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate has also been explored for its potential in biocatalysis. A 2024 study published in ACS Catalysis demonstrated the use of engineered enzymes to selectively modify the compound, yielding enantiomerically pure products with high yields. This biocatalytic approach offers a sustainable alternative to traditional chemical synthesis, reducing the need for hazardous reagents and minimizing environmental impact. The study's success in achieving high stereoselectivity further emphasizes the compound's utility in green chemistry initiatives.

Despite these promising developments, challenges remain in the large-scale production and application of methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate. Issues such as cost-effective synthesis, purification, and scalability need to be addressed to fully realize its potential in industrial settings. Future research directions may include the development of more efficient synthetic routes, exploration of additional biological targets, and investigation of the compound's toxicity profile. As the field continues to evolve, methyl 3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoate is poised to play a pivotal role in advancing both chemical and biomedical research.